molecular formula C22H25N5O3S2 B2660874 N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 392248-20-3

N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide

Cat. No. B2660874
M. Wt: 471.59
InChI Key: CRHSABUUXLVUPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H25N5O3S2 and its molecular weight is 471.59. The purity is usually 95%.
BenchChem offers high-quality N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide involves the reaction of 4-(piperidin-1-ylsulfonyl)benzoic acid with 4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid, followed by the reduction of the resulting intermediate and subsequent coupling with N-(chloromethyl)benzamide.

Starting Materials
4-(piperidin-1-ylsulfonyl)benzoic acid, 4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid, N-(chloromethyl)benzamide, Sodium borohydride, Hydrochloric acid, Sodium hydroxide, Ethanol, Diethyl ether, Wate

Reaction
Step 1: 4-(piperidin-1-ylsulfonyl)benzoic acid is reacted with 4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid in the presence of hydrochloric acid and ethanol to form the intermediate product., Step 2: The intermediate product is reduced using sodium borohydride in ethanol to form the corresponding amine intermediate., Step 3: The amine intermediate is coupled with N-(chloromethyl)benzamide in the presence of sodium hydroxide and diethyl ether to form the final product, N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide., Step 4: The final product is purified using recrystallization or column chromatography.

properties

IUPAC Name

N-[(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]-4-piperidin-1-ylsulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O3S2/c28-21(18-9-11-19(12-10-18)32(29,30)26-13-5-2-6-14-26)23-15-20-24-25-22(31)27(20)16-17-7-3-1-4-8-17/h1,3-4,7-12H,2,5-6,13-16H2,(H,23,28)(H,25,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CRHSABUUXLVUPB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=NNC(=S)N3CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

471.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide

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